5,5-Dimethyl-3-(2-(vinyloxy)ethyl)imidazolidine-2,4-dione

• CAS No.: 69850-87-9
• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 3-(2-ethenoxyethyl)-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C9H14N2O3/c1-4-14-6-5-11-7(12)9(2,3)10-8(11)13/h4H,1,5-6H2,2-3H3,(H,10,13)
• InChI Key: ZUWLNOXNQWRSHI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCOC=C)C

Description

5,5-Dimethyl-3-(2-(vinyloxy)ethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The same compound may also be obtained as follows: 0.3 g of H2SO4 is added dropwise, with vigorous stirring, to 400 ml of freshly distilled vinyl acetate, 0.002 g of Cu resinate and 0.96 g of mercury acetate, at -25° C., in a 1 litre round-bottomed flask. 41.4 g of 3-hydroxyethyl-5,5-dimethyl-hydantoin are then added, with brief stirring, under conditions such that the temperature in the flask does not rise above -20°. The resulting dispersion is kept at a temperature between -20° C. and -30° C., with slow stirring, and after 16 hours the undissolved alcohol (5.2 g) is filtered off, the solution is poured into ice water which contains sufficient sodium carbonate that the pH value resulting after addition of the solution is 8 or above, and finally the organic phase is separated from the aqueous phase, washed twice with water, dried over sodium sulphate and concentrated on a rotary evaporator. 27.4 g (= 57.5% of theory) of 3-vinyloxyethyl-5,5-dimethyl-hydantoin are obtained.